Cas no 1707594-84-0 (3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid)

• Product Name: 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid
• CAS No: 1707594-84-0
• MF: C₁₂H₉N₅O₃
• MW: 271.231561422348
• CID: 5152164
• Update Time: 2025-06-30

3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid

• Inchi： 1S/C12H9N5O3/c18-11-9-10(15-16-14-9)13-6-17(11)5-7-2-1-3-8(4-7)12(19)20/h1-4,6H,5H2,(H,19,20)(H,14,15,16)
• InChI Key： YRZXFVPRYQRRRL-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(CN2C=NC3NN=NC=3C2=O)=C1

Additional information on 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid

Comprehensive Overview of 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid (CAS No. 1707594-84-0)

The compound 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid (CAS No. 1707594-84-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a triazolopyrimidine core with a benzoic acid moiety, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted cancer therapies. 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid aligns with this trend due to its ability to interact with specific protein targets. Its triazolo[4,5-d]pyrimidine scaffold is structurally similar to purine bases, enabling it to mimic natural substrates and interfere with enzymatic processes. This property has led to its exploration in autoimmune diseases and inflammatory disorders, where aberrant kinase activity is often implicated.

The synthesis of CAS No. 1707594-84-0 involves multi-step organic reactions, with a focus on achieving high purity and yield. Key steps include the formation of the triazolopyrimidine ring and subsequent functionalization with the benzoic acid group. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring its suitability for research applications. The growing interest in structure-activity relationship (SAR) studies has further highlighted the importance of this compound in medicinal chemistry.

From an industrial perspective, 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid is often discussed in the context of intellectual property and patent landscapes. Pharmaceutical companies are actively investigating its derivatives for proprietary drug formulations, particularly in oncology and immunology. The compound's bioavailability and metabolic stability are also critical factors under evaluation, as these properties determine its efficacy in vivo.

Environmental and regulatory considerations are equally important when working with CAS No. 1707594-84-0. While the compound is not classified as hazardous, researchers must adhere to Good Laboratory Practices (GLP) and REACH compliance standards to ensure safe handling and disposal. The rise of green chemistry initiatives has also prompted the development of more sustainable synthesis routes for such specialized molecules.

In summary, 3-(7-Oxo-3,7-dihydro-[1,2,3]triazolo[4,5-d]pyrimidin-6-ylmethyl)-benzoic acid represents a fascinating intersection of chemistry, biology, and medicine. Its potential applications in drug development, coupled with its structural novelty, make it a subject of ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the next generation of targeted therapies.